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Compound of Interest

3-Bromo-4-fluoro-5-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B14866605

Get Quote

\ J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-fluoro-4-
hydroxybenzaldehyde, a key intermediate in the synthesis of various pharmaceutical and
agrochemical compounds. This document delves into its chemical identity, physicochemical
properties, synthesis protocols, safety and handling procedures, and known applications,
offering a valuable resource for laboratory and development settings.

Chemical Identity and Descriptors

3-Bromo-5-fluoro-4-hydroxybenzaldehyde is a substituted aromatic aldehyde. The presence of
bromine, fluorine, and hydroxyl groups on the benzaldehyde scaffold makes it a versatile
building block in organic synthesis.
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Identifier Value Source

CAS Number 185345-46-4 [112][3114]
3-Bromo-5-fluoro-4-

IUPAC Name N/A
hydroxybenzaldehyde

Molecular Formula C7H4BrFO2 [1]

Molecular Weight 219.01 g/mol [1]

Canonical SMILES

0O=Cclcc(F)c(O)c(Br)cl

[4]

Physicochemical Properties

Understanding the physical and chemical properties of a compound is crucial for its handling,

storage, and application in experimental work.

Property Value Source
Appearance Off-white solid [5]
Odor Odorless [5]
Information not readily
N available, but likely soluble in
Solubility ] } [6]
organic solvents like DMSO
and methanol.
o Air and moisture sensitive.[5]
Sensitivity N/A

[7]

Synthesis Protocols

Several synthetic routes for 3-Bromo-5-fluoro-4-hydroxybenzaldehyde have been reported.

Below are detailed protocols for two common methods.

Bromination of 3-Fluoro-4-hydroxybenzaldehyde

This method involves the direct bromination of 3-Fluoro-4-hydroxybenzaldehyde.
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Reaction Scheme:

Br2, Acetic Acid

Br2,
Acetic Acid,

3-Fluoro-4-hydroxybenzaldehyde 45°C, 26h

Click to download full resolution via product page

3-Bromo-5-fluoro-4-hydroxybenzaldehyde

A diagram illustrating the synthesis of 3-Bromo-5-fluoro-4-hydroxybenzaldehyde.

Step-by-Step Protocol:

Dissolve 3-fluoro-4-hydroxybenzaldehyde (1 eq.) in acetic acid.[1]

e Slowly add a solution of bromine (1.2 eq.) in acetic acid to the reaction mixture.[1]
 Stir the reaction mixture at 45°C for 26 hours.[1]

o After completion of the reaction, remove the solvent under reduced pressure.[1]

» Add saturated saline to the residue and extract with ethyl acetate.[1]

o Combine the organic layers, dry with anhydrous sodium sulfate, and concentrate under
reduced pressure.[1]

e The crude product can be purified by reversed-phase semi-preparative high-performance
liquid chromatography (HPLC) to yield the final product.[1]

Oxidation of 2-Bromo-6-fluoro-4-methylphenol

This alternative route involves the oxidation of a substituted phenol.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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